Cas no 5464-14-2 (1-[methyl(propyl)amino]propan-2-ol)
5464-14-2 structure
Product Name:1-[methyl(propyl)amino]propan-2-ol
1-[methyl(propyl)amino]propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-[methyl(propyl)amino]propan-2-ol
- 2-Propanol, 1-[(methyl)propylamino]-
- AC1L5L5A
- AC1Q76OI
- AR-1E5120
- CTK5A2041
- NSC26890
- NSC-26890
- X27BS7E7XY
- 5464-14-2
- 1-(Methylpropylamino)-2-propanol
- 1-(methyl-propylamino)propan-2-ol
- DTXSID70282619
- 2-Propanol, 1-(methylpropylamino)-
- SCHEMBL13295125
-
- Inchi: 1S/C7H17NO/c1-4-5-8(3)6-7(2)9/h7,9H,4-6H2,1-3H3
- InChI Key: BZNXFCSZEDRKMY-UHFFFAOYSA-N
- SMILES: OC(C)CN(C)CCC
Computed Properties
- Exact Mass: 131.13111
- Monoisotopic Mass: 131.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 180.5°C at 760 mmHg
- Flash Point: 53.1°C
- Refractive Index: 1.444
- PSA: 23.47
- LogP: 0.70900
1-[methyl(propyl)amino]propan-2-ol Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5464-14-2 (1-[methyl(propyl)amino]propan-2-ol) Related Products
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- 36388-09-7(1-Dipropylamino-2-propanol)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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